Cas no 59204-61-4 (beta-Dihydroplumericinic acid)

Beta-Dihydroplumericinic acid, a derivative of plumericin, exhibits potent anti-inflammatory and analgesic properties. It is known for its selective action on certain cellular targets, offering a promising therapeutic potential in the treatment of inflammatory diseases. This compound's unique structural features contribute to its efficacy, making it a valuable candidate for further research and development in pharmaceutical applications.

beta-Dihydroplumericinic acid structure

Product Name:beta-Dihydroplumericinic acid

CAS No:59204-61-4

MF:C₁₄H₁₄O₆

MW:278.257364749908

CID:837719

PubChem ID:38348965

Update Time:2025-07-21

beta-Dihydroplumericinic acid Chemical and Physical Properties

Names and Identifiers

- beta-Dihydroplumericinic acid
- β-Dihydroplumericinic acid
- (3S,3aR,4aR,7aS,9aS,9bS)-3-Ethyl-2-oxo-3,3a,7a,9b-tetrahydro-2H,4 aH-1,4,5-trioxadicyclopenta[a,hi]indene-7-carboxylic acid
- FS-8843
- -Dihydroplumericinic acid
- AKOS032962429
- 59204-61-4
- 1,7-Dioxa-2H-cyclopent[cd]indene-2-acetic acid, 5-carboxy--ethyl-2a,4a,7a,7b-tetrahydro-2a-hydroxy-, -lactone
- (1S,4S,8R,10R,11S,14S)-11-ethyl-12-oxo-7,9,13-trioxatetracyclo[6.5.1.01,10.04,14]tetradeca-2,5-diene-5-carboxylic acid
- [ "" ]
- Inchi： 1S/C14H14O6/c1-2-6-10-14(20-12(6)17)4-3-7-8(11(15)16)5-18-13(19-10)9(7)14/h3-7,9-10,13H,2H2,1H3,(H,15,16)/t6-,7+,9+,10+,13+,14-/m0/s1
- InChI Key： GRJLGDWPUYQSHL-DQDOGHDOSA-N
- SMILES： O1[C@@H]2[C@H]3[C@@H](C(C(=O)O)=CO2)C=C[C@]23[C@H]1[C@H](CC)C(=O)O2

Computed Properties

Exact Mass: 278.07900
Monoisotopic Mass: 278.07903816g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 564
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 82.1Å²

Experimental Properties

Color/Form: Powder
Density: 1.5±0.1 g/cm3
Boiling Point: 529.5±50.0 °C at 760 mmHg
Flash Point: 207.0±23.6 °C
PSA: 82.06000
LogP: 0.83400
Vapor Pressure: 0.0±3.0 mmHg at 25°C

beta-Dihydroplumericinic acid Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

beta-Dihydroplumericinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3502-1 mg	beta-Dihydroplumericinic acid	59204-61-4		1mg	￥3155.00	2022-02-28
Cooke Chemical	M2038735-5mg	β-Dihydroplumericinicacid	59204-61-4	97%	5mg	RMB 2964.00	2025-02-21
TargetMol Chemicals	TN3502-5 mg	beta-Dihydroplumericinic acid	59204-61-4	98%	5mg	￥ 4,420	2023-07-10
TargetMol Chemicals	TN3502-1 mL * 10 mM (in DMSO)	beta-Dihydroplumericinic acid	59204-61-4	98%	1 mL * 10 mM (in DMSO)	￥ 4520	2023-09-15
TargetMol Chemicals	TN3502-5mg	beta-Dihydroplumericinic acid	59204-61-4		5mg	￥ 4420	2024-07-19
A2B Chem LLC	AG74784-5mg	beta-Dihydroplumericinic acid	59204-61-4	97.5%	5mg	$785.00	2024-04-19
TargetMol Chemicals	TN3502-1 ml * 10 mm	beta-Dihydroplumericinic acid	59204-61-4		1 ml * 10 mm	￥ 4520	2024-07-19